Cas no 1443309-84-9 (Ethyl 2-((4-methoxy-3,5-dimethylphenyl)thio)-2-oxoacetate)

Ethyl 2-((4-methoxy-3,5-dimethylphenyl)thio)-2-oxoacetate is a specialized organic compound featuring a thioester and oxoacetate functional group, with a methoxy- and dimethyl-substituted phenyl ring. This structure imparts reactivity useful in synthetic chemistry, particularly in the formation of sulfur-containing intermediates or as a precursor in heterocyclic synthesis. The methoxy and dimethyl groups enhance steric and electronic properties, influencing selectivity in coupling or condensation reactions. Its ester moiety offers versatility for further derivatization, such as hydrolysis or transesterification. The compound is typically employed in research settings for developing pharmaceuticals, agrochemicals, or advanced materials, where controlled reactivity and functional group compatibility are critical. Proper handling under inert conditions is recommended due to potential sensitivity to moisture or oxidation.

Ethyl 2-((4-methoxy-3,5-dimethylphenyl)thio)-2-oxoacetate structure

1443309-84-9 structure

Product Name:Ethyl 2-((4-methoxy-3,5-dimethylphenyl)thio)-2-oxoacetate

CAS No:1443309-84-9

MF:C₁₃H₁₆O₄S

MW:268.328742980957

CID:5716515

PubChem ID:91655897

Update Time:2025-06-06

Ethyl 2-((4-methoxy-3,5-dimethylphenyl)thio)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(3,5-dimethyl-4-methoxyphenyl)sulfanyl-2-oxo-acetate
- Ethyl 2-((4-methoxy-3,5-dimethylphenyl)thio)-2-oxoacetate
- Ethyl2-((4-methoxy-3,5-dimethylphenyl)thio)-2-oxoacetate
- 1443309-84-9
- Acetic acid, 2-[(4-methoxy-3,5-dimethylphenyl)thio]-2-oxo-, ethyl ester
- MDL： MFCD15145750
- Inchi： 1S/C13H16O4S/c1-5-17-12(14)13(15)18-10-6-8(2)11(16-4)9(3)7-10/h6-7H,5H2,1-4H3
- InChI Key： HAVWBZGXQZRIJW-UHFFFAOYSA-N
- SMILES： S(C(C(=O)OCC)=O)C1C=C(C)C(=C(C)C=1)OC

Computed Properties

Exact Mass: 268.07693016g/mol
Monoisotopic Mass: 268.07693016g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 77.9Å²

Experimental Properties

Density: 1.19±0.1 g/cm3(Predicted)
Boiling Point: 381.5±52.0 °C(Predicted)

Ethyl 2-((4-methoxy-3,5-dimethylphenyl)thio)-2-oxoacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Crysdot LLC	CD12142949-1g	Ethyl 2-((4-methoxy-3,5-dimethylphenyl)thio)-2-oxoacetate	1443309-84-9	97%	1g	$437	2024-07-23
Crysdot LLC	CD12142949-5g	Ethyl 2-((4-methoxy-3,5-dimethylphenyl)thio)-2-oxoacetate	1443309-84-9	97%	5g	$1177	2024-07-23
Crysdot LLC	CD12142949-10g	Ethyl 2-((4-methoxy-3,5-dimethylphenyl)thio)-2-oxoacetate	1443309-84-9	97%	10g	$1965	2024-07-23
Crysdot LLC	CD12142949-25g	Ethyl 2-((4-methoxy-3,5-dimethylphenyl)thio)-2-oxoacetate	1443309-84-9	97%	25g	$3544	2024-07-23